Directed copper-catalyzed dehydrogenative C–H amination of unsaturated sialic acids†
Organic Chemistry Frontiers Pub Date: 2023-11-27 DOI: 10.1039/D3QO01448G
Abstract
This study reports the first example of a Cu-catalyzed dehydrogenative C(sp2)–H amination of sialyl glycals. The scope of this reaction is demonstrated by the use of a variety of substituted azole nucleophiles. This approach offers an efficient entry to an unknown chemical space related to N-branched sialyl glycals. Additionally, removal of the directing group and further post functionalizations on the azole nucleus could also be realized by different cross-coupling processes.
Recommended Literature
- [1] High mobility n-type organic semiconductors with tunable exciton dynamics toward photo-stable and photo-sensitive transistors†
- [2] Chronic ciguatoxin poisoning causes emotional and cognitive dysfunctions in rats
- [3] Building block ligands for new molecular conductors: homobimetallic tetrathiafulvalene tetrathiolates and metal diselenolenes and ditellurolenes
- [4] Synthesis of curtain-like crumpled boehmite and γ-alumina nanosheets†
- [5] Determination of ascorbic acid in pharmaceuticals using direct ultraviolet spectrophotometry
- [6] An ultrasensitive electrochemical biosensor for microRNA-21 detection via AuNPs/GAs and Y-shaped DNA dual-signal amplification strategy†
- [7] Two-dimensional atom ellipsoid model for analysing He–Li2[(A)1Σu+] rotational collisions with multiple impacts
- [8] Contents list
- [9] Broadband graphene-based photoacoustic microscopy with high sensitivity†
- [10] Thermodynamically stable vesicle formation of biodegradable double mPEG-tailed amphiphiles with sulfonate head group†
Journal Name：Organic Chemistry Frontiers
Research Products
-
CAS no.: 108561-00-8
-
CAS no.: 10403-00-6
-
CAS no.: 101713-87-5
